Cas no 2137834-92-3 (Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate
• CAS No: 2137834-92-3
• MF: C₁₃H₁₈O₃S
• MW: 254.345222949982
• CID: 6510856
• PubChem ID: 165776670
• Update Time: 2025-06-08

Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate
• EN300-716827
• 2137834-92-3
• Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate

• Inchi： 1S/C13H18O3S/c1-5-16-13(15)12-11(9(4)8(2)3)6-10(7-14)17-12/h6-9H,5H2,1-4H3
• InChI Key： RHLICYWWICAQQU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C(=O)OCC)C(C)C(C)C

Computed Properties

• Exact Mass: 254.09766561g/mol
• Monoisotopic Mass: 254.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.6Ų

Additional information on Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate

Comprehensive Overview of Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate (CAS No. 2137834-92-3)

Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate (CAS No. 2137834-92-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique thiophene backbone and formyl functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes an ethyl carboxylate moiety and a 3-methylbutan-2-yl substituent, makes it particularly valuable for researchers exploring novel heterocyclic compounds and bioactive molecules.

The growing interest in Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate can be attributed to its potential applications in drug discovery and development. Recent trends in pharmaceutical research highlight the importance of thiophene derivatives as building blocks for anticancer agents, antimicrobial compounds, and central nervous system (CNS) drugs. The presence of the formyl group in this compound allows for further functionalization, enabling the creation of diverse molecular architectures. This adaptability aligns with the current demand for highly functionalized intermediates in combinatorial chemistry and high-throughput screening.

In the realm of material science, Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate has shown promise as a precursor for organic semiconductors and conductive polymers. The thiophene ring is a well-known component in π-conjugated systems, which are essential for developing flexible electronics, organic light-emitting diodes (OLEDs), and solar cells. Researchers are particularly interested in how the 3-methylbutan-2-yl side chain influences the compound's solubility and crystallinity, which are critical factors for optimizing device performance.

The synthesis of Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and esterification. These methods are widely discussed in academic literature and patent filings, reflecting the compound's relevance in both industrial and academic settings. Recent advancements in green chemistry have also spurred interest in developing more sustainable routes for its production, such as catalytic processes and solvent-free reactions.

From a commercial perspective, Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate is available through specialized chemical suppliers, often listed under its CAS number 2137834-92-3. Its pricing and availability are influenced by factors such as purity grade, batch size, and custom synthesis options. Companies engaged in contract research organizations (CROs) and pharmaceutical outsourcing frequently seek this compound for their projects, driving its market demand.

In conclusion, Ethyl 5-formyl-3-(3-methylbutan-2-yl)thiophene-2-carboxylate (CAS No. 2137834-92-3) represents a compelling case study in the intersection of chemistry and innovation. Its structural features and functional groups make it a valuable asset for researchers tackling challenges in drug design, material engineering, and sustainable synthesis. As scientific inquiry continues to evolve, this compound is poised to play an increasingly prominent role in cutting-edge applications.